molecular formula C14H11Cl3O B8273689 Benzenemethanol, 4-chloro-alpha-(chloromethyl)-alpha-(4-chlorophenyl)- CAS No. 80268-72-0

Benzenemethanol, 4-chloro-alpha-(chloromethyl)-alpha-(4-chlorophenyl)-

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CAS No.: 80268-72-0
M. Wt: 301.6 g/mol
InChI Key: MEWWGGOSRILCKZ-UHFFFAOYSA-N
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Description

Benzenemethanol, 4-chloro-alpha-(chloromethyl)-alpha-(4-chlorophenyl)- is a useful research compound. Its molecular formula is C14H11Cl3O and its molecular weight is 301.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

80268-72-0

Molecular Formula

C14H11Cl3O

Molecular Weight

301.6 g/mol

IUPAC Name

2-chloro-1,1-bis(4-chlorophenyl)ethanol

InChI

InChI=1S/C14H11Cl3O/c15-9-14(18,10-1-5-12(16)6-2-10)11-3-7-13(17)8-4-11/h1-8,18H,9H2

InChI Key

MEWWGGOSRILCKZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CCl)(C2=CC=C(C=C2)Cl)O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Part A. A solution of 4-chlorobenzenemagnesium bromide was prepared in ether (800 mL) from 4-bromochlorobenzene (114.9 g, 0.6 mole) and magnesium chips (15.1 g, 0.62 mole). This mixture was cooled to 0°, and a solution of ethyl chloroacetate (24.5 g, 0.2 mole) was added dropwise. When addition was complete, stirring was continued at 0° for an additional hour. 1 N hydrochloric acid was then added, and the mixture extracted with dichloromethane. The organic phase was washed with water, dried (MgSO4) and concentrated under reduced pressure. The residue was distilled in a kugelrohr apparatus at 0.1 torr and 180°-200° to provide 1,1-bis(4-chlorophenyl)-2-chloroethanol (43.1 g, 71%) as an oil. NMR(CDCl3) 7.33(8H,m) 4.11(2H,s) 3.17(1H,s). IR (neat film) 3551 cm-1.
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